Cas no 919860-59-6 (N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 919860-59-6
• MF: C₁₃H₇Cl₂N₃O₂S
• MW: 340.184579133987
• CID: 5496101
• Update Time: 2025-06-09

N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxamide, N-[4-(3,4-dichlorophenyl)-2-thiazolyl]-
• N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C13H7Cl2N3O2S/c14-8-2-1-7(5-9(8)15)10-6-21-13(17-10)18-12(19)11-3-4-16-20-11/h1-6H,(H,17,18,19)
• InChI Key： CWOYNLKHYONDGM-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC(C3=CC=C(Cl)C(Cl)=C3)=CS2)=O)=CC=N1

Additional information on N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 919860-59-6)

The compound N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide, identified by its CAS number 919860-59-6, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiazole ring linked to an oxazole moiety via a carboxamide bridge, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the scientific community has focused on small-molecule therapeutics with heterocyclic cores, and this compound fits perfectly into this paradigm. The presence of the 3,4-dichlorophenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in bioavailability optimization. This characteristic is frequently searched in drug design forums and ADMET prediction tools, reflecting industry demand for compounds with balanced physicochemical properties.

The thiazole-oxazole hybrid structure of CAS 919860-59-6 exhibits intriguing electronic properties, which computational chemists explore using density functional theory (DFT) calculations. Such studies often correlate with popular queries about molecular orbital interactions and QSAR modeling. Additionally, its potential hydrogen-bonding capacity makes it relevant to discussions on protein-ligand docking, a hot topic in virtual screening methodologies.

From a synthetic chemistry perspective, the preparation of N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide involves multi-step heterocyclic condensation reactions, a subject frequently searched by organic chemists. The compound’s regioselective functionalization challenges align with trending publications about C-H activation strategies and catalytic cross-coupling techniques. These aspects are crucial for researchers optimizing high-yield synthetic routes.

In material science applications, the conjugated π-system of this molecule has sparked interest for potential use in organic electronics. With growing searches for non-fullerene acceptors in photovoltaic research, the compound’s electron-withdrawing carboxamide group merits investigation. Such interdisciplinary relevance increases its visibility across scientific databases and patent literature.

Analytical characterization of 919860-59-6 typically employs advanced techniques like LC-MS and NMR spectroscopy, addressing common questions about structural elucidation of complex heterocycles. The compound’s chromatographic behavior also provides case studies for HPLC method development—a frequent pain point discussed in analytical chemistry communities.

Environmental scientists may investigate its biodegradation pathways, responding to increased public interest in green chemistry metrics. While not classified as hazardous, its chlorinated aromatic component warrants studies on ecotoxicological profiles, matching search trends for benign-by-design compounds in industrial applications.

The intellectual property landscape surrounding N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide reveals patents exploring its utility in crop protection formulations, coinciding with agricultural sector demands for novel mode-of-action agents. This connects to trending searches about resistance management in pest control strategies.

As research continues, the compound’s structure-activity relationships (SAR) remain a key focus, particularly in medicinal chemistry optimization projects. Its pharmacophore features are frequently modeled in computer-aided drug design (CADD) workflows, addressing persistent industry needs for lead compound identification.